2-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H14N6O/c19-10-14-2-1-7-21-18(14)23-11-15(12-23)24-17(25)4-3-16(22-24)13-5-8-20-9-6-13/h1-9,15H,11-12H2
• InChI Key: NCYKKGYPLFFOLR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C(C=CC=N2)C#N)N3C(=O)C=CC(=N3)C4=CC=NC=C4
• Molecular Formula: C18H14N6O
• Molecular Weight: 330.3 g/mol

Description

2-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile is a novel compound that has recently gained attention in the field of scientific research. It is a small molecule that has shown potential in various applications, including drug discovery, cancer research, and molecular biology. In

Mechanism of Action

The mechanism of action of 2-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, including kinases and phosphatases. The compound has also been shown to have anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to have a positive effect on the immune system and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile in lab experiments is its high purity and good yields. The compound is also relatively easy to synthesize, making it an attractive candidate for drug discovery and molecular biology research. However, the compound has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile. One direction is to study its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is to further explore its mechanism of action and its effects on the immune system and cognitive function. Additionally, the compound could be used as a tool for studying protein-protein interactions and for imaging cells in molecular biology research.

Synthesis Methods

The synthesis method of 2-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile is a complex process that involves multiple steps. The synthesis starts with the reaction of 6-oxo-3-pyridin-4-ylpyridazine-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-aminopyridine to yield the corresponding amide. The amide is then treated with sodium hydride and 2-bromo-3-cyanopyridine to form the final product. The synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

2-[3-(6-Oxo-3-pyridin-4-ylpyridazin-1-yl)azetidin-1-yl]pyridine-3-carbonitrile has shown potential in various scientific research applications. It has been studied as a potential drug candidate for the treatment of cancer, inflammation, and infectious diseases. The compound has also been used in molecular biology research as a tool for studying protein-protein interactions and as a fluorescent probe for imaging cells.